Cas no 378236-80-7 (2-amino-6-fluoro-1H-indole-3-carbonitrile)

• Product Name: 2-amino-6-fluoro-1H-indole-3-carbonitrile
• CAS No: 378236-80-7
• MF: C₉H₆FN₃
• MW: 175.162444591522
• CID: 4650199
• Update Time: 2025-05-27

2-amino-6-fluoro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile, 2-amino-6-fluoro-
• 2-amino-6-fluoro-1H-indole-3-carbonitrile

• Inchi： 1S/C9H6FN3/c10-5-1-2-6-7(4-11)9(12)13-8(6)3-5/h1-3,13H,12H2
• InChI Key： FUZFZIRNBBSCPK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(F)=C2)C(C#N)=C1N

Additional information on 2-amino-6-fluoro-1H-indole-3-carbonitrile

Comprehensive Overview of 2-Amino-6-fluoro-1H-indole-3-carbonitrile (CAS No. 378236-80-7)

2-Amino-6-fluoro-1H-indole-3-carbonitrile (CAS No. 378236-80-7) is a fluorinated indole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its amino and cyano functional groups, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The fluoro substitution at the 6-position of the indole ring enhances the compound's metabolic stability and bioavailability, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its utility in designing small-molecule therapeutics targeting inflammatory diseases and oncology. The nitrile group further contributes to its reactivity, enabling diverse synthetic transformations such as cyclizations and cross-coupling reactions.

In the context of green chemistry, 2-amino-6-fluoro-1H-indole-3-carbonitrile aligns with the growing demand for sustainable synthetic routes. Its efficient synthesis via catalysis or microwave-assisted methods has been documented, reducing waste and energy consumption. This resonates with the industry's shift toward eco-friendly processes, a topic frequently searched in scientific databases and AI-driven platforms.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Purity and stability data are often queried by users, emphasizing the need for rigorous quality control in its production. Storage recommendations typically suggest anhydrous conditions and protection from light to prevent degradation, a detail highly relevant to laboratory practitioners.

The compound's structure-activity relationship (SAR) is a focal point for researchers optimizing lead compounds. Computational modeling and AI-assisted drug design tools have been employed to predict its interactions with biological targets, a trend reflecting the integration of machine learning in chemical research. Queries about molecular docking and ADMET properties frequently appear in literature searches, underscoring its interdisciplinary relevance.

Beyond pharmaceuticals, 2-amino-6-fluoro-1H-indole-3-carbonitrile finds niche applications in material science, particularly in the synthesis of organic semiconductors and fluorescent probes. Its electron-withdrawing groups contribute to tunable optoelectronic properties, a feature explored in OLED and sensor technologies. This versatility addresses the rising interest in multifunctional organic compounds.

Regulatory compliance and patent landscapes are additional areas of interest. The compound's CAS No. 378236-80-7 serves as a key identifier in global chemical inventories, ensuring traceability in commercial and academic settings. Recent patents highlight its inclusion in proprietary formulations, driving queries about intellectual property and licensing opportunities.

In summary, 2-amino-6-fluoro-1H-indole-3-carbonitrile exemplifies the convergence of synthetic chemistry, computational tools, and sustainability. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific discourse and innovation.